Cas no 937601-49-5 (<br>5-(Ethoxycarbonyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxyli c acid)

• Product Name: <br>5-(Ethoxycarbonyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxyli c acid
• CAS No: 937601-49-5
• MF: C₁₁H₈F₃N₃O₄
• MW: 303.194132804871
• MDL: MFCD08559052
• CID: 3060836
• PubChem ID: 19576769
• Update Time: 2025-06-14

<br>5-(Ethoxycarbonyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxyli c acid Chemical and Physical Properties

Names and Identifiers

• <br>5-(Ethoxycarbonyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxyli c acid
• 5-(ethoxycarbonyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• STK351523
• 937601-49-5
• AKOS000319211
• 5-ethoxycarbonyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 5-(ethoxycarbonyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
• MFCD08559052
• CS-0330184

• MDL： MFCD08559052
• Inchi： 1S/C11H8F3N3O4/c1-2-21-10(20)6-3-7(11(12,13)14)17-8(15-6)4-5(16-17)9(18)19/h3-4H,2H2,1H3,(H,18,19)
• InChI Key： AIBJHPLDHYYNJV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=NC2=CC(C(=O)O)=NN12)(F)F

Computed Properties

• Exact Mass: 303.04669023Da
• Monoisotopic Mass: 303.04669023Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on <br>5-(Ethoxycarbonyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxyli c acid

Latest Research Insights on 5-(Ethoxycarbonyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid (CAS: 937601-49-5)

In recent years, the compound 5-(Ethoxycarbonyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS: 937601-49-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolo[1,5-a]pyrimidine core, has demonstrated promising potential as a key intermediate in the synthesis of bioactive molecules and therapeutic agents. The trifluoromethyl and ethoxycarbonyl functional groups contribute to its unique physicochemical properties, making it a valuable scaffold for drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the role of this compound as a precursor in the development of novel kinase inhibitors. The research team utilized a structure-activity relationship (SAR) approach to modify the carboxylic acid moiety, leading to derivatives with enhanced selectivity for specific kinase targets. Notably, one derivative exhibited nanomolar potency against a clinically relevant kinase implicated in inflammatory diseases, highlighting the compound's versatility in medicinal chemistry applications.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways. A 2024 study in ACS Chemical Biology demonstrated that derivatives of 937601-49-5 could effectively disrupt protein-protein interactions involved in oncogenic signaling. The researchers employed X-ray crystallography to elucidate the binding mode of these derivatives, providing crucial insights for rational drug design. These findings underscore the compound's potential as a starting point for developing targeted cancer therapies.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 5-(Ethoxycarbonyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid. A 2023 publication in Organic Process Research & Development described a scalable, green chemistry approach that significantly improved the yield and purity of the compound while reducing environmental impact. This methodological breakthrough has important implications for the large-scale production of pharmaceutical intermediates.

The compound's unique structural features have also attracted attention in materials science applications. Research published in Advanced Functional Materials (2024) reported the incorporation of 937601-49-5 derivatives into organic semiconductors, demonstrating improved charge transport properties. This interdisciplinary application suggests potential beyond traditional pharmaceutical uses, expanding the compound's relevance in emerging technologies.

In conclusion, the growing body of research on 5-(Ethoxycarbonyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS: 937601-49-5) highlights its multifaceted value in chemical biology and pharmaceutical development. From its role in drug discovery to its applications in materials science, this compound continues to inspire innovative research across multiple disciplines. Future studies are expected to further explore its therapeutic potential and expand its utility in various scientific domains.